Cas no 18505-91-4 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile
• CAS No: 18505-91-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD01175148
• CID: 51063
• PubChem ID: 267531
• Update Time: 2025-05-23

2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydrobenzo[1,4]dioxin-2-yl)acetonitrile
• (2,3-DIHYDRO-BENZO[1,4]DIOXIN-2-YL)-ACETONITRILE
• 2-(2,3-dihydro-1,4-benzodioxin-3-yl)acetonitrile
• 2,3-dihydro-1,4-Benzodioxin-2-acetonitrile
• 2,3-Dihydro-1,4-benzodioxin-2-ylacetonitrile
• 2-cyanomethyl-2,3-dihydro-1,4-benzodioxin
• 2-cyanomethyl 1,4-benzodioxan
• Oprea1_805309
• NCI60_000158
• FT-0691377
• CS-0215460
• (2,3-Dihydro-benzo[1,4]-dioxin-2-yl)-acetonitrile
• NSC106870
• SCHEMBL407408
• AKOS003661063
• 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile
• Z1198156412
• CHEMBL2006999
• NSC 106870
• AKOS017344396
• PWZFEIJALHLRKF-UHFFFAOYSA-N
• 2-cyanomethyl-(2,3dihydrobenzo[1,4]dioxine)
• 18505-91-4
• 2-cyanomethyl-(2,3 dihydrobenzo[1,4]dioxin)
• 2-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)acetonitrile
• EN300-249514
• 1,4-benzodioxan-2-yl-acetonitrile
• 2-cyanomethyl-(2,3 dihydrobenzo[1,4]dioxine)
• Oprea1_191932
• NSC-106870
• 2-cyanomethyl-1,4-benzodioxane

• MDL： MFCD01175148
• Inchi： 1S/C10H9NO2/c11-6-5-8-7-12-9-3-1-2-4-10(9)13-8/h1-4,8H,5,7H2
• InChI Key： PWZFEIJALHLRKF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CC#N

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 326.7 °C at 760 mmHg
• Flash Point: 137.5 °C
• PSA: 42.25000
• LogP: 1.74008

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile

Introduction to 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile (CAS No. 18505-91-4)

2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile, identified by the chemical abstracts service number 18505-91-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic nitrile derivative has garnered considerable attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound belongs to the benzodioxin class, which is characterized by a fused oxygen-containing ring system, making it a versatile scaffold for drug discovery.

The molecular structure of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile consists of a benzodioxin core substituted with an acetonitrile group at the 2-position. This configuration imparts distinct electronic and steric properties that are highly valuable in designing bioactive molecules. The benzodioxin moiety, also known as an oxygen bridge or diphenyl ether, is known for its stability and ability to engage in hydrogen bonding interactions, which are crucial for molecular recognition processes.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile has emerged as a promising intermediate in the synthesis of various pharmacophores. Its benzodioxin scaffold is particularly interesting because it mimics the structure of natural products that exhibit significant biological activity. For instance, derivatives of benzodioxins have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties.

The acetonitrile functional group in 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile serves as a versatile handle for further chemical modifications. It can undergo nucleophilic addition reactions, allowing for the introduction of diverse substituents that may enhance the biological activity of the molecule. This reactivity makes it an invaluable building block in medicinal chemistry libraries.

Recent studies have highlighted the importance of benzodioxin derivatives in addressing unmet medical needs. Researchers have been particularly interested in modulating the pharmacokinetic properties of these compounds to improve their efficacy and reduce side effects. The nitrile group in 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile plays a critical role in this regard. It can be hydrolyzed to form carboxylic acids or converted into amides, which are common pharmacophores in drug molecules.

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the condensation of 1,4-diketones with hydroxylamine derivatives to form the benzodioxin core. Subsequent functionalization at the 2-position with an acetonitrile group completes the synthesis. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound.

The pharmacological potential of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile has been explored through both computational modeling and experimental studies. Computational approaches have helped predict binding affinities and interactions with biological targets such as enzymes and receptors. These predictions guide experimental efforts by identifying promising derivatives for further testing.

In vitro assays have demonstrated that certain derivatives of benzodioxins, including those derived from CAS No. 18505-91-4, exhibit inhibitory activity against various disease-causing targets. For example, some studies have shown that these compounds can modulate signaling pathways involved in inflammation and cancer progression. While further research is needed to fully elucidate their mechanisms of action, these findings underscore their therapeutic promise.

The development of new synthetic methodologies is crucial for expanding the chemical space available for drug discovery. Techniques such as transition metal-catalyzed cross-coupling reactions have opened up new avenues for constructing complex heterocyclic frameworks like those found in CAS No. 18505-91-4 derivatives. These methods allow for precise control over molecular architecture, enabling the design of compounds with tailored biological activities.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling tools have become indispensable for predicting how small molecules will interact with biological systems. By integrating experimental data with computational predictions, researchers can accelerate the identification of lead compounds from libraries like those containing CAS No. 18505-91-4 based derivatives.

Future directions in research may focus on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry principles are increasingly being applied to pharmaceutical synthesis to minimize waste and hazardous byproducts. Innovations such as flow chemistry and biocatalysis offer promising solutions for sustainable production processes.

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